N-(6-chlorobenzo[d]thiazol-2-yl)-2-(4-methoxyphenoxy)ethanesulfonamide

• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)-2-(4-methoxyphenoxy)ethanesulfonamide
• InChI: InChI=1S/C16H15ClN2O4S2/c1-22-12-3-5-13(6-4-12)23-8-9-25(20,21)19-16-18-14-7-2-11(17)10-15(14)24-16/h2-7,10H,8-9H2,1H3,(H,18,19)
• InChI Key: VJEJYJKCIMUMGZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCS(=O)(=O)NC2=NC3=C(S2)C=C(C=C3)Cl
• Molecular Formula: C16H15ClN2O4S2
• Molecular Weight: 398.9 g/mol

Description

N-(6-chlorobenzo[d]thiazol-2-yl)-2-(4-methoxyphenoxy)ethanesulfonamide, commonly known as CBT-1, is a chemical compound with potential therapeutic applications. It belongs to the class of sulfonamide compounds and has been studied extensively for its pharmacological properties.

Scientific Research Applications

Photodynamic Therapy for Cancer Treatment

A study highlighted the synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, which showed high singlet oxygen quantum yield. These properties make them valuable as Type II photosensitizers in photodynamic therapy for treating cancer, suggesting that similar compounds like N-(6-chlorobenzo[d]thiazol-2-yl)-2-(4-methoxyphenoxy)ethanesulfonamide might have potential applications in this area due to their structural and functional properties (Pişkin, Canpolat, & Öztürk, 2020).

Molecular Docking and Simulation Studies

Research involving quantum chemical and molecular dynamics simulation studies has been conducted on thiazole and thiadiazole derivatives to predict their performances as corrosion inhibitors. These studies, which analyze the binding energies and interaction strengths with metal surfaces, provide insights into the structural and electronic requirements for effective corrosion inhibition. This suggests a potential research avenue for N-(6-chlorobenzo[d]thiazol-2-yl)-2-(4-methoxyphenoxy)ethanesulfonamide in materials science, especially in the development of new corrosion inhibitors (Kaya et al., 2016).